5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(3-chloro-4-fluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-10-6-8(2-4-12(10)16)7-1-3-11(15)9(5-7)13(17)18/h1-6H,(H,17,18)
• InChI Key: WZWBGBMYDGTGJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)C(=O)O)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID00690541
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261937-61-4

Description

5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid (CFPA) is a compound with a wide range of applications in the scientific research field. It is a white crystalline solid with a molecular weight of 221.58 g/mol and a melting point of 185-187 °C. CFPA is used in a variety of research experiments, including but not limited to drug synthesis, catalytic hydrogenation, and organic synthesis.

Scientific Research Applications

5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% has a wide range of applications in the scientific research field. It is commonly used in drug synthesis, catalytic hydrogenation, and organic synthesis. It is also used as an intermediate in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% is also used in the synthesis of the anti-cancer drug vinorelbine, as well as other chemotherapeutic agents.

Mechanism of Action

5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% is believed to act as a proton donor and acceptor in a variety of reactions. It is believed to be able to transfer a proton from one compound to another, which can then be used to catalyze reactions. It has also been found to be able to act as a Lewis acid, which can be used to catalyze reactions involving electron transfer.
Biochemical and Physiological Effects
5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins. It has also been found to have an inhibitory effect on the enzyme 5-alpha reductase, which is involved in the production of dihydrotestosterone. In addition, 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% has been found to have an inhibitory effect on the enzyme aromatase, which is involved in the production of estrogens.

Advantages and Limitations for Lab Experiments

5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% is its high purity, which makes it suitable for a variety of experiments. It is also relatively inexpensive and easy to obtain. However, one of the main limitations of using 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95%. One of the most promising directions is its use in the development of new drugs and other compounds. 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% could also be used to study the mechanism of action of existing drugs and compounds, as well as to develop new catalysts for organic synthesis. Additionally, 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% could be used to study the biochemical and physiological effects of various compounds, as well as to develop new methods for drug synthesis.

Synthesis Methods

5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% can be synthetized through a variety of methods. The most common method is the reaction of 3-chloro-4-fluorobenzophenone and 2-fluorobenzoic acid in the presence of anhydrous potassium carbonate and a suitable solvent. This reaction yields 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% in a yield of around 95%. Another method of synthesis involves the reaction of 3-chloro-4-fluorobenzaldehyde with 2-fluorobenzoic acid in the presence of a suitable catalyst, such as p-toluenesulfonic acid. This reaction also yields 5-(3-Chloro-4-fluorophenyl)-2-fluorobenzoic acid, 95% in a yield of around 95%.